Cas no 2044709-99-9 (Boc-N-Me-D-Glu-OH)

• Product Name: Boc-N-Me-D-Glu-OH
• CAS No: 2044709-99-9
• MF: C₁₁H₁₉NO₆
• MW: 261.27166390419
• MDL: MFCD30475942
• CID: 5055853
• PubChem ID: 122173677
• Update Time: 2025-06-12

Boc-N-Me-D-Glu-OH Chemical and Physical Properties

Names and Identifiers

• Boc-N-Me-Glu-OH
• Boc-N-Me-D-Glu-OH
• (R)-2-((tert-Butoxycarbonyl)(methyl)amino)pentanedioic acid
• (S)-2-((tert-Butoxycarbonyl)(methyl)amino)pentanedioic acid
• 2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]pentanedioic acid

• MDL： MFCD30475942
• Inchi： 1S/C11H19NO6/c1-11(2,3)18-10(17)12(4)7(9(15)16)5-6-8(13)14/h7H,5-6H2,1-4H3,(H,13,14)(H,15,16)
• InChI Key： PWMNLLDSCMBEPR-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C(=O)O)CCC(=O)O)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 333
• XLogP3: 0.6
• Topological Polar Surface Area: 104

Additional information on Boc-N-Me-D-Glu-OH

Comprehensive Guide to Boc-N-Me-D-Glu-OH (CAS No. 2044709-99-9): Properties, Applications, and Industry Insights

In the rapidly evolving field of peptide synthesis and pharmaceutical research, Boc-N-Me-D-Glu-OH (CAS No. 2044709-99-9) has emerged as a critical building block. This compound, a N-methylated and Boc-protected derivative of D-glutamic acid, is widely utilized in the design of peptide-based therapeutics, drug delivery systems, and biochemical probes. Its unique structural features, including the tert-butyloxycarbonyl (Boc) protecting group and the D-configuration, make it indispensable for researchers aiming to enhance peptide stability and bioavailability.

The growing demand for Boc-N-Me-D-Glu-OH is closely tied to advancements in peptide drug discovery and bioconjugation techniques. With the rise of GLP-1 analogs, anticancer peptides, and targeted therapies, this compound has gained prominence due to its ability to modulate peptide conformation and resist enzymatic degradation. Researchers frequently search for "Boc-N-Me-D-Glu-OH synthesis," "CAS 2044709-99-9 supplier," and "N-methylated amino acid applications," reflecting its relevance in both academic and industrial settings.

From a chemical perspective, Boc-N-Me-D-Glu-OH exhibits remarkable versatility. The Boc group ensures selective deprotection under mild acidic conditions, while the N-methylation reduces hydrogen bonding, thereby improving membrane permeability—a key consideration for oral peptide drugs. These attributes align with current trends in prodrug development and peptide engineering, addressing challenges like poor absorption and rapid clearance.

Quality control and analytical methods for CAS 2044709-99-9 are another focal point. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly employed to verify purity and configuration. Suppliers emphasizing "GMP-grade Boc-N-Me-D-Glu-OH" or "chiral purity >99%" cater to stringent regulatory requirements in pharmaceutical manufacturing.

Beyond therapeutics, Boc-N-Me-D-Glu-OH finds applications in material science and diagnostics. Its incorporation into self-assembling peptides and fluorescent probes highlights its interdisciplinary utility. As the scientific community explores "sustainable peptide synthesis" and "green chemistry alternatives," innovations in the production of this compound continue to evolve.

In summary, Boc-N-Me-D-Glu-OH (CAS No. 2044709-99-9) represents a nexus of chemistry, biology, and medicine. Its role in advancing precision medicine and biomaterials underscores its enduring value, while ongoing research ensures its adaptation to emerging scientific paradigms.